Cas no 2138224-08-3 (2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid)

• Product Name: 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid
• CAS No: 2138224-08-3
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 5777493
• PubChem ID: 165831756
• Update Time: 2025-05-28

2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138224-08-3
• EN300-1083012
• 2-cyclopropyl-4-phenyloxolane-3-carboxylic acid
• 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid

• Inchi： 1S/C14H16O3/c15-14(16)12-11(9-4-2-1-3-5-9)8-17-13(12)10-6-7-10/h1-5,10-13H,6-8H2,(H,15,16)
• InChI Key： BKMPGTWSYPQDPH-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC=2)C(C(=O)O)C1C1CC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid

Comprehensive Overview of 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid (CAS No. 2138224-08-3): Properties, Applications, and Industry Insights

The compound 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid (CAS No. 2138224-08-3) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl ring, a phenyl group, and an oxolane (tetrahydrofuran) moiety, making it a versatile intermediate for synthetic applications. This article delves into its chemical properties, potential uses, and relevance to current scientific trends, addressing common queries such as "synthesis of oxolane derivatives" and "bioactive cyclopropyl compounds."

From a structural perspective, the presence of both carboxylic acid and heterocyclic components in 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid enables diverse reactivity. Researchers have explored its role in designing enzyme inhibitors, particularly in targeting metabolic pathways. The cyclopropyl group, known for its ring strain and conformational rigidity, often enhances binding affinity in drug candidates—a feature highlighted in recent studies on "small-molecule therapeutics." Meanwhile, the oxolane ring contributes to improved solubility and bioavailability, addressing industry demands for "drug-like properties."

In agrochemistry, derivatives of this compound have shown promise as precursors for crop protection agents. The phenyloxolane scaffold aligns with the growing interest in "sustainable pest control" solutions, as it may reduce environmental persistence compared to traditional analogs. Laboratories optimizing "green synthesis routes" for such molecules often prioritize CAS No. 2138224-08-3 due to its balanced reactivity profile.

Analytical characterization of 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid typically involves HPLC, NMR, and mass spectrometry. These techniques confirm its purity, critical for applications in "high-throughput screening" or "medicinal chemistry." Recent patents referencing this compound emphasize its utility in fragment-based drug discovery (FBDD), a trending topic in "AI-driven drug design" platforms.

The compound’s stability under physiological conditions makes it a candidate for "prodrug development," particularly in oncology and inflammation research. Its carboxylic acid group allows straightforward derivatization into esters or amides, frequently discussed in forums on "chemical space exploration." Furthermore, computational studies modeling its interactions with biological targets contribute to the broader discourse on "structure-activity relationships (SAR)."

Supply chain dynamics for CAS No. 2138224-08-3 reflect its niche yet growing demand. Manufacturers emphasize scalable synthesis to meet needs in "custom synthesis services," while regulatory compliance ensures adherence to "REACH and FDA guidelines." As interest in "fragment libraries" expands, this compound’s role in hit-to-lead optimization continues to evolve.

In summary, 2-Cyclopropyl-4-phenyloxolane-3-carboxylic acid exemplifies the intersection of synthetic accessibility and functional diversity. Its relevance to "precision medicine" and "agrochemical innovation" positions it as a compound of enduring scientific and industrial value. Future research may unlock further applications in "bioconjugation" or "catalysis," solidifying its place in modern chemistry.